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Compound of Interest

Compound Name: 16-Hentriacontanone

Cat. No.: B1678345 Get Quote

This document provides essential safety and logistical information for the proper disposal of 16-
Hentriacontanone, ensuring the safety of laboratory personnel and environmental protection.

The following procedures are designed for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
For safe handling and disposal, it is crucial to be aware of the physical and chemical properties

of 16-Hentriacontanone.
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Property Value

Molecular Formula C31H62O[1][2][3][4][5]

Molecular Weight 450.8 g/mol

Appearance White to light yellow powder or crystal

Melting Point 82 - 83 °C

Boiling Point 499.5°C at 760 mmHg

Density 0.838 g/cm³

Solubility Slightly soluble in Chloroform

Flash Point 35.6°C

CAS Number 502-73-8

Personal Protective Equipment (PPE)
Before handling 16-Hentriacontanone, ensure the following personal protective equipment is

used to minimize exposure risk.

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.

Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior

to use. The gloves must satisfy the specifications of EU Directive 89/686/EEC and the

standard EN 374.

Body Protection: Wear fire/flame resistant and impervious clothing.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.

Step-by-Step Disposal Procedure
The disposal of 16-Hentriacontanone must be conducted in a manner that avoids

environmental contamination.
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Collection: Collect the waste material, whether it is from a spill or routine laboratory use.

Containment: Place the collected material in a suitable, closed, and properly labeled

container for disposal.

Professional Disposal: The material should be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.

Environmental Precaution: Do not allow the chemical to enter drains or sewer systems.

Discharge into the environment must be avoided.

Accidental Release Measures
In the event of a spill, follow these steps to ensure safety and proper containment.

Ensure Ventilation: Make sure the area is adequately ventilated.

Remove Ignition Sources: Eliminate all sources of ignition and use non-sparking tools.

Evacuate Personnel: Evacuate personnel to safe areas and keep people away from and

upwind of the spill.

Containment: Prevent further leakage or spillage if it is safe to do so.

Collection and Disposal: Collect the spilled material and arrange for its disposal in suitable,

closed containers, following the appropriate laws and regulations.

First Aid Procedures
In case of exposure, immediate medical attention is crucial.

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.

In Case of Skin Contact: Take off contaminated clothing immediately and wash the affected

area with soap and plenty of water. Consult a doctor.

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and call a doctor or Poison Control Center immediately.

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of 16-Hentriacontanone.
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Caption: Logical workflow for the safe disposal of 16-Hentriacontanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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